Cas no 1160575-01-8 (3,5-Dibromo-4-iodoisopropylbenzene)

• Product Name: 3,5-Dibromo-4-iodoisopropylbenzene
• CAS No: 1160575-01-8
• MF: C₉H₉Br₂I
• MW: 403.88023352623
• CID: 4574315
• Update Time: 2025-06-15

3,5-Dibromo-4-iodoisopropylbenzene Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-4-iodoisopropylbenzene
• Benzene, 1,3-dibromo-2-iodo-5-(1-methylethyl)-

• Inchi： 1S/C9H9Br2I/c1-5(2)6-3-7(10)9(12)8(11)4-6/h3-5H,1-2H3
• InChI Key： BLTZHZUUBYNMAI-UHFFFAOYSA-N
• SMILES： C1(Br)=CC(C(C)C)=CC(Br)=C1I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Additional information on 3,5-Dibromo-4-iodoisopropylbenzene

Comprehensive Analysis of 3,5-Dibromo-4-iodoisopropylbenzene (CAS 1160575-01-8): Properties, Applications, and Industry Trends

3,5-Dibromo-4-iodoisopropylbenzene (CAS 1160575-01-8) is a halogenated aromatic compound gaining attention in advanced organic synthesis and material science. With its unique bromo-iodo substitution pattern and isopropyl functional group, this compound serves as a versatile intermediate for pharmaceuticals, agrochemicals, and specialty polymers. Recent studies highlight its role in cross-coupling reactions, particularly in Suzuki-Miyaura and Buchwald-Hartwig protocols, where its polyhalogenated structure enables selective functionalization.

The growing demand for halogenated building blocks in drug discovery has propelled interest in CAS 1160575-01-8. Researchers emphasize its utility in constructing biaryl scaffolds for kinase inhibitors and antiviral agents. A 2023 Journal of Medicinal Chemistry report identified derivatives of this compound as key intermediates for targeted cancer therapies, aligning with the industry's focus on precision medicine. Environmental considerations also drive innovation, with manufacturers adopting green halogenation techniques to improve the compound's sustainability profile.

From a technical perspective, 3,5-Dibromo-4-iodoisopropylbenzene exhibits remarkable stability under standard conditions (melting point 98-102°C), making it suitable for multistep synthetic routes. Its heavy atom effect has sparked interest in materials science, particularly for designing organic semiconductors and X-ray contrast agents. Analytical data (1H NMR: δ 1.25 (d, 6H), 2.95 (m, 1H), 7.65 (s, 2H)) confirms the expected structure, while HPLC purity typically exceeds 98% in commercial samples.

Market analysts note a 17% CAGR for polyhalogenated aromatics from 2022-2028, with CAS 1160575-01-8 benefiting from expanded high-throughput screening applications. Regulatory-compliant synthesis remains a priority, as evidenced by recent patent filings (WO2023056421) covering improved purification methods. The compound's structure-activity relationships continue to be explored through computational modeling, addressing frequent search queries about halogen bonding interactions in drug design.

Quality control protocols for 3,5-Dibromo-4-iodoisopropylbenzene emphasize residual solvent analysis and heavy metal screening, reflecting pharmaceutical industry standards. Storage recommendations (-20°C under inert atmosphere) ensure long-term stability, while technical bulletins provide guidance on handling light-sensitive compounds. Emerging applications in OLED materials and catalytic systems suggest this compound will remain relevant amid the shift toward functionalized aromatic systems in advanced materials.